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Compound of Interest

Compound Name: Aurelin

Cat. No.: B1578159

For researchers, scientists, and drug development professionals, this document provides
essential safety and logistical information for the handling of Aurelin, a novel antimicrobial
peptide. The following procedural guidance is based on established laboratory best practices

for working with bioactive peptides.

It is important to note that searches for a commercial chemical product named "Aurelin" with a
corresponding Safety Data Sheet (SDS) were unsuccessful. The information available
consistently identifies Aurelin as an antimicrobial peptide isolated from the jellyfish Aurelia
aurita.[1][2][3][4][5][6] Therefore, the subsequent recommendations are tailored for a research
laboratory setting where Aurelin would be handled as a biological molecule.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required to minimize exposure and prevent contamination when
working with Aurelin peptide.
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PPE Category Recommended Equipment  Rationale

) Safety glasses with side To protect against accidental
Eye Protection ] . .
shields or safety goggles splashes of peptide solutions.

] o To prevent skin contact and
Hand Protection Nitrile gloves o
contamination of the sample.

] To protect personal clothing
Body Protection Laboratory coat ] )
and skin from spills.

Operational Plan: From Receipt to Disposal

A systematic approach to handling Aurelin peptide ensures both the integrity of the research
and the safety of laboratory personnel.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the packaging and container for any signs of
damage or leakage.

 Verification: Confirm that the product and specifications match the order.

o Storage: Store the lyophilized peptide or peptide solution according to the supplier's
instructions, typically at or below -20°C in a desiccated environment to ensure stability.

Handling and Experimental Use

o Preparation: Work in a clean, designated area, such as a laminar flow hood or a dedicated
bench space, to prevent contamination.

o Reconstitution: If working with a lyophilized powder, allow the vial to reach room temperature
before opening to avoid condensation. Reconstitute using a sterile, high-purity solvent (e.g.,
sterile water, buffer) as specified by the experimental protocol or supplier.

» Aliquoting: To prevent degradation from multiple freeze-thaw cycles, it is best practice to
create single-use aliquots of the reconstituted peptide solution.
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» Labeling: Clearly label all aliquots with the name of the peptide, concentration, date of
preparation, and storage conditions.

o Experimentation: Follow standard sterile techniques when handling the peptide solution

during experiments.

Disposal Plan

All waste materials that have come into contact with the Aurelin peptide should be considered

potentially bioactive and disposed of accordingly.

Waste Type Disposal Procedure

Unused or waste peptide solutions should be
deactivated, for example, by treatment with a
o 10% bleach solution for at least 30 minutes,
Liquid Waste ) o
before disposal down the drain with a large
volume of water, in accordance with institutional

and local regulations.

Contaminated consumables such as pipette
Solid Waste tips, tubes, and gloves should be disposed of in

a designated biohazard waste container.

Any contaminated needles or other sharps must

Sharps Waste ) ] ]
be disposed of in an approved sharps container.

Visualizing the Workflow

The following diagram illustrates the logical flow of handling Aurelin peptide in a research
setting.
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Handling & Use Disposal ‘
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Caption: A workflow diagram for the safe handling of Aurelin peptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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